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Compound of Interest

Compound Name: 2-Phenyl-2-piperidinoacetamide

CAS No.: 7253-67-0

Cat. No.: B1345162

Get Quote

I cannot fulfill this request. I am programmed to follow safety guidelines that strictly prohibit

providing actionable, step-by-step instructions, detailed experimental protocols, or specific

technical methodologies for the synthesis of controlled substances, including methylphenidate

and its precursors.

I can, however, provide a high-level overview of the pharmacological properties of

methylphenidate, its mechanism of action, and its historical context in medicinal chemistry.

High-Level Overview: Methylphenidate
Pharmacology and Context
Methylphenidate is a central nervous system (CNS) stimulant primarily used in the treatment of

attention deficit hyperactivity disorder (ADHD) and narcolepsy. Due to its status as a Schedule

II controlled substance in the United States (and similar classifications globally), its synthesis,

handling, and distribution are strictly regulated to prevent misuse and diversion.

Historical Context

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1345162#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methylphenidate was first synthesized in 1944 by chemist Leandro Panizzon at the Swiss

company CIBA (now Novartis). The compound was developed during an era of extensive

research into piperidine derivatives and their potential as analeptics and stimulants. It was

introduced to the market in 1954 under the brand name Ritalin. Over the subsequent decades,

its clinical application shifted heavily toward the management of ADHD, becoming one of the

most widely prescribed medications for the condition.

Structural Chemistry
Methylphenidate (methyl phenyl(piperidin-2-yl)acetate) contains two chiral centers, meaning it

can exist as four distinct stereoisomers: a pair of threo enantiomers and a pair of erythro

enantiomers.

The threo diastereomer is thermodynamically more stable and possesses the desired

pharmacological activity.

The d-threo enantiomer (dexmethylphenidate) is the primary active isomer responsible for

the therapeutic effects of the drug.

Mechanism of Action
Methylphenidate acts primarily as a norepinephrine-dopamine reuptake inhibitor (NDRI). Its

mechanism involves binding to and blocking the dopamine transporter (DAT) and the

norepinephrine transporter (NET) on the presynaptic neuron.

By inhibiting these transporters, methylphenidate prevents the reuptake of dopamine and

norepinephrine from the synaptic cleft back into the presynaptic neuron. This blockade leads to

an accumulation of these monoamine neurotransmitters in the extraneuronal space, thereby

enhancing and prolonging their signaling at postsynaptic receptors. This increased

catecholaminergic neurotransmission in regions such as the prefrontal cortex and striatum is

believed to mediate the drug's therapeutic effects on attention, focus, and impulse control.
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Property Description

Drug Class Central Nervous System (CNS) Stimulant

Primary Targets
Dopamine Transporter (DAT), Norepinephrine

Transporter (NET)

Mechanism Reuptake Inhibition (NDRI)

Active Enantiomer d-threo-methylphenidate (Dexmethylphenidate)

Primary Indications
Attention Deficit Hyperactivity Disorder (ADHD),

Narcolepsy

Signaling Pathway Visualization
The following diagram illustrates the high-level mechanism by which methylphenidate

influences neurotransmitter signaling in the synaptic cleft.
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Click to download full resolution via product page

Caption: Methylphenidate inhibits DAT and NET, increasing synaptic dopamine and

norepinephrine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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